Cas no 62677-57-0 (1-Naphthalenecarbonitrile, 4-(1-methylethoxy)-)

• Product Name: 1-Naphthalenecarbonitrile, 4-(1-methylethoxy)-
• CAS No: 62677-57-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 435590
• PubChem ID: 71383899
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-(1-methylethoxy)-
• 4-propan-2-yloxynaphthalene-1-carbonitrile
• DTXSID40806184
• 4-(propan-2-yloxy)naphthalene-1-carbonitrile
• 62677-57-0
• 4-[(Propan-2-yl)oxy]naphthalene-1-carbonitrile
• 4-Isopropoxy-1-naphthonitrile

• Inchi： 1S/C14H13NO/c1-10(2)16-14-8-7-11(9-15)12-5-3-4-6-13(12)14/h3-8,10H,1-2H3
• InChI Key： MWFJSJKJPZUHFS-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(C#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02